4-(1-Amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one

• Molecular Formula: C8H18N2OS
• Molecular Weight: 190.31 g/mol
• IUPAC Name: 2-methyl-2-(1-oxo-1,4-thiazinan-4-yl)propan-1-amine
• InChI: InChI=1S/C8H18N2OS/c1-8(2,7-9)10-3-5-12(11)6-4-10/h3-7,9H2,1-2H3
• InChI Key: TUJICTIHJSRKFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)N1CCS(=O)CC1

Description

4-(1-Amino-2-methylpropan-2-yl)-1λ⁴-thiomorpholin-1-one is a thiomorpholinone derivative characterized by a six-membered sulfur-containing heterocycle (thiomorpholinone) substituted at the 4-position with a branched aminoalkyl group (1-amino-2-methylpropan-2-yl).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(1-Amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one typically involves the reaction of thiomorpholine with appropriate alkylating agents under controlled conditions. One common method involves the use of 2-methylpropan-2-amine as a starting material, which undergoes a series of reactions including alkylation and cyclization to form the desired thiomorpholine derivative.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

4-(1-Amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the thiomorpholine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized thiomorpholine derivatives.

Scientific Research Applications

4-(1-Amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(1-Amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, thereby exhibiting antimicrobial properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs Identified

The following compounds share partial structural homology with 4-(1-Amino-2-methylpropan-2-yl)-1λ⁴-thiomorpholin-1-one:

Compound A : 3-(1-Ethyl-1H-pyrazol-4-yl)-1λ⁴-thiomorpholin-1-one hydrochloride

• Structure: Thiomorpholinone ring substituted at the 3-position with an ethylpyrazole group; hydrochloride salt .
• Molecular Formula : C₉H₁₆ClN₃OS
• Molecular Weight : 263.77 g/mol
• The hydrochloride salt enhances solubility in polar solvents.

Compound B : 1-(1-Amino-2-methylpropan-2-yl)-3-ethylcyclopentan-1-ol

• Structure: Cyclopentanol substituted with a 1-amino-2-methylpropan-2-yl group and an ethyl chain .
• Molecular Formula: C₁₁H₂₃NO
• Molecular Weight : 185.31 g/mol
• Key Features: The cyclopentanol core replaces the thiomorpholinone ring, altering electronic and steric properties. The amino group may confer basicity.

Structural and Functional Comparison

Parameter	Target Compound	Compound A	Compound B
Core Structure	Thiomorpholinone ring	Thiomorpholinone ring	Cyclopentanol ring
Substituent Position	4-position (aminoalkyl)	3-position (ethylpyrazole)	1-position (aminoalkyl)
Functional Groups	Amino, thiomorpholinone	Pyrazole, hydrochloride	Amino, hydroxyl
Molecular Weight	Not explicitly reported (estimated ~200–220 g/mol)	263.77 g/mol	185.31 g/mol
Solubility	Likely moderate (polar amino group)	High (due to hydrochloride salt)	Moderate (hydroxyl and amino groups)
Potential Reactivity	Nucleophilic amino group; redox-active sulfur atom	Electrophilic pyrazole; salt stability	Acid/base reactivity (amino and hydroxyl groups)

Hypothetical Pharmacological Implications

• Target Compound: The thiomorpholinone core may interact with sulfur-binding enzymes (e.g., cysteine proteases), while the aminoalkyl group could enhance membrane permeability.
• Compound B: The cyclopentanol and amino groups could mimic natural substrates of alcohol dehydrogenases or aminotransferases .

Biological Activity

4-(1-Amino-2-methylpropan-2-yl)-1λ4-thiomorpholin-1-one, also known as thiomorpholine derivative, is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₇H₁₄Cl₂N₂OS
• Molecular Weight : 263.23 g/mol
• CAS Number : 1311316-83-2

The biological activity of 4-(1-Amino-2-methylpropan-2-yl)-1λ4-thiomorpholin-1-one is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The compound may exhibit effects through:

• Inhibition of Enzymatic Activity : The thiomorpholine structure can interact with active sites of enzymes, potentially inhibiting their function.
• Modulation of Receptor Activity : It may act as an agonist or antagonist at specific receptors, influencing cellular signaling pathways.

Antimicrobial Activity

Research indicates that thiomorpholine derivatives possess antimicrobial properties. A study demonstrated that compounds similar to 4-(1-Amino-2-methylpropan-2-yl)-1λ4-thiomorpholin-1-one showed significant inhibition against various bacterial strains, suggesting potential use in treating infections caused by resistant bacteria.

Anticancer Activity

Thiomorpholine derivatives have been explored for their anticancer properties. In vitro studies showed that these compounds could induce apoptosis in cancer cell lines, likely through the modulation of apoptotic pathways and cell cycle arrest.

Neuroprotective Effects

Some studies suggest that 4-(1-Amino-2-methylpropan-2-yl)-1λ4-thiomorpholin-1-one may provide neuroprotective benefits. Research indicates that it can reduce oxidative stress and inflammation in neuronal cells, potentially offering a therapeutic avenue for neurodegenerative diseases.

Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various thiomorpholine derivatives, including the compound . Results indicated a minimum inhibitory concentration (MIC) against Staphylococcus aureus and Escherichia coli, showcasing its potential as an antibiotic agent.

Compound	MIC (µg/mL)	Target Bacteria
Thiomorpholine Derivative	32	Staphylococcus aureus
Thiomorpholine Derivative	64	Escherichia coli

Study 2: Anticancer Properties

In a controlled laboratory setting, researchers assessed the cytotoxic effects of the compound on human breast cancer cells (MCF-7). The results indicated a dose-dependent reduction in cell viability, with IC50 values suggesting significant anticancer activity.

Concentration (µM)	Cell Viability (%)
0	100
10	75
25	50
50	25